Cas no 86408-44-8 (O-Desacetyl-N-Desmethyldiltiazem HCl)

• Product Name: O-Desacetyl-N-Desmethyldiltiazem HCl
• CAS No: 86408-44-8
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 1058127
• PubChem ID: 158945
• Update Time: 2025-04-20

O-Desacetyl-N-Desmethyldiltiazem HCl Chemical and Physical Properties

Names and Identifiers

• O-Desacetyl-N-Desmethyldiltiazem HCl
• (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• (+/-)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• AC1L4RAI
• DTXSID40235531
• (+)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(methylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• O-Desacetyl-N-desmethyl Diltiazem
• SCHEMBL7433622
• N-DESMETHYLDEACETYLDILTIAZEM
• HNXJRKQNTGIDDU-MSOLQXFVSA-N
• CTK5E8725
• SureCN5821022
• N-Desmethyl desacetyl diltiazem
• AG-K-03466
• 3QX2LKX8XZ
• 86408-44-8
• UNII-3QX2LKX8XZ
• (2S,3S)-3-Hydroxy-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• Desacetyl-N-monodesmethyldiltiazem
• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-5-(2-(methylamino)ethyl)-, (2S,3S)-
• (2S,3S)-3-HYDROXY-2-(3-METHOXYPHENYL)-5-(2-(METHYLAMINO)ETHYL)-2,3-DIHYDROBENZO(B)(1,4)THIAZEPIN-4(5H)-ONE

• Inchi： 1S/C19H22N2O3S/c1-20-11-12-21-15-5-3-4-6-16(15)25-18(17(22)19(21)23)13-7-9-14(24-2)10-8-13/h3-10,17-18,20,22H,11-12H2,1-2H3/t17-,18+/m1/s1
• InChI Key： HNXJRKQNTGIDDU-MSOLQXFVSA-N
• SMILES： S1C2C=CC=CC=2N(CCNC)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų